2-Aminoethanol;2-propan-2-ylnaphthalene-1-sulfonic acid

• CAS No.: 85586-85-2
• Molecular Formula: C15H21NO4S
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-aminoethanol;2-propan-2-ylnaphthalene-1-sulfonic acid
• InChI: InChI=1S/C13H14O3S.C2H7NO/c1-9(2)11-8-7-10-5-3-4-6-12(10)13(11)17(14,15)16;3-1-2-4/h3-9H,1-2H3,(H,14,15,16);4H,1-3H2
• InChI Key: BAWYTOQUFTYLMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C2=CC=CC=C2C=C1)S(=O)(=O)O.C(CO)N

Description

2-Aminoethanol;2-propan-2-ylnaphthalene-1-sulfonic acid is a compound that combines the properties of both 2-aminoethanol and 2-propan-2-ylnaphthalene-1-sulfonic acid

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Aminoethanol;2-propan-2-ylnaphthalene-1-sulfonic acid typically involves the reaction of 2-aminoethanol with 2-propan-2-ylnaphthalene-1-sulfonic acid under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its desired form.

Chemical Reactions Analysis

Types of Reactions

2-Aminoethanol;2-propan-2-ylnaphthalene-1-sulfonic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

2-Aminoethanol;2-propan-2-ylnaphthalene-1-sulfonic acid has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Aminoethanol;2-propan-2-ylnaphthalene-1-sulfonic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2-Aminoethanol: A simple amino alcohol used in various chemical reactions.

2-Propan-2-ylnaphthalene-1-sulfonic acid: A sulfonic acid derivative with applications in organic synthesis.

Uniqueness

2-Aminoethanol;2-propan-2-ylnaphthalene-1-sulfonic acid is unique due to its combined properties of both 2-aminoethanol and 2-propan-2-ylnaphthalene-1-sulfonic acid. This combination allows it to participate in a wider range of chemical reactions and applications compared to its individual components.